• CH5015765
    • Cat. No.:
    • B606634
    • CAS No.:
    • Molecular Formula:
    • C16H13ClN4OS
    • Molecular Weight:
    • 344.8 g/mol
    Description
    CH5015765 is a novel, potent, and selective HSP90 inhibitor. CH5015765 showed high affinity for Hsp90 and antitumor activity in human cancer xenograft mouse models.
  • CH7057288
    • Cat. No.:
    • B606637
    • CAS No.:
    • 2095616-82-1
    • Molecular Formula:
    • C32H31N3O5S
    • Molecular Weight:
    • 569.7 g/mol
    Description
    CH7057288 is a selective TRK inhibitor that may be useful in inhibiting TRK fusion-positive cancer cell growth. TRK receptor tyrosine kinases are expressed as fusion proteins encoded by various fusion genes acro...
  • CHDI-390576
    • Cat. No.:
    • B606639
    • CAS No.:
    • 1629729-98-1
    • Molecular Formula:
    • C19H13F4N3O2
    • Molecular Weight:
    • 391.33
    Description
    CHDI-390576 is a potent, cell permeable and CNS penetrant class IIa histone deacetylase (HDAC) inhibitor.
  • Chloroacetamido-peg4-nhs ester
    • Cat. No.:
    • B606651
    • CAS No.:
    • Molecular Formula:
    • C17H27ClN2O9
    • Molecular Weight:
    • 438.9 g/mol
    Description
    Chloroacetamido-PEG4-NHS ester is a PEG derivative. PEG Linkers and derivatives may be useful in the development of antibody drug conjugates.
  • Chloroacetamido-PEG4-C2-Boc
    • Cat. No.:
    • B606652
    • CAS No.:
    • Molecular Formula:
    • C17H32ClNO7
    • Molecular Weight:
    • 397.9 g/mol
    Description
    Chloroacetamido-PEG4-t-Butyl Ester is a PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates.
  • Chmfl-abl-053
    • Cat. No.:
    • B606656
    • CAS No.:
    • Molecular Formula:
    • C28H26F3N7O2
    • Molecular Weight:
    • 549.5 g/mol
    Description
    CHMFL-ABL-053 is a potent, selective and orally available BCR-ABL/SRC/p38 kinase inhibitor for Chronic Myeloid Leukemia. Through significant suppression of the BCR-ABL auto-phosphorylation (EC50 about 100 nM) an...
  • Chmfl-bmx-078
    • Cat. No.:
    • B606657
    • CAS No.:
    • Molecular Formula:
    • C33H35N7O6
    • Molecular Weight:
    • 625.7 g/mol
    Description
    CHMFL-BMX-078 is a highly potent and selective type II irreversible BMX kinase inhibitor with an IC50 of 11 nM. CHMFL-BMX-078 would serve as a useful pharmacological tool to elucidate the detailed mechanism of B...
  • Chmfl-flt3-122
    • Cat. No.:
    • B606659
    • CAS No.:
    • Molecular Formula:
    • C26H29N7O2
    • Molecular Weight:
    • 471.6 g/mol
    Description
    CHMFL-FLT3-122 is a potent and orally available FLT3 kinase inhibitor for FLT3-ITD positive acute myeloid leukemia. In vivo CHMFL-FLT3-122 significantly suppressed the tumor growth in MV4-11 cell inoculated xeno...
  • CHR-6494
    • Cat. No.:
    • B606661
    • CAS No.:
    • 1333377-65-3
    • Molecular Formula:
    • C16H16N6
    • Molecular Weight:
    • 292.34 g/mol
    Description
    a haspir inhibitor with antineoplastic activity;  structure in first source
  • Chz868
    • Cat. No.:
    • B606664
    • CAS No.:
    • Molecular Formula:
    • C22H19F2N5O2
    • Molecular Weight:
    • 423.4 g/mol
    Description
    CHZ868 is a memger of the class of benzimidazoles that is benzimidazole that is substituted by methyl groups at positions 1 and 4, by a 2,4-difluoroanilino group at position 2, and by a (2-acetamidopyridin-4-yl)...
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